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Compound of Interest

Compound Name: Bmy 42393

Cat. No.: B1667329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Bmy 42393, a potent, orally active prostacyclin partial agonist. The following procedural

guidance is designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting, thereby building a foundation of trust and safety in your research endeavors.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Bmy 42393 is provided below. This

information is crucial for safe handling and storage.
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Property Value Reference

IUPAC Name

2-(3-(2-(4,5-diphenyl-1,3-

oxazol-2-

yl)ethyl)phenoxy)acetic acid

[1]

Molecular Formula C25H21NO4 [2][3]

Molecular Weight 399.44 g/mol [2][4]

CAS Number 136451-58-6

Physical Form Solid powder (assumed)
General knowledge for similar

compounds

Boiling Point 579.9 ± 50.0 °C (Predicted)

Density 1.230 ± 0.06 g/cm³ (Predicted)

pKa 3.18 ± 0.10 (Predicted)

Personal Protective Equipment (PPE)
Due to its potent biological activity, strict adherence to PPE protocols is mandatory when

handling Bmy 42393. The following table outlines the required PPE.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 5 mil

thickness).

Protects against skin contact

and absorption. Double-

gloving provides an extra layer

of safety in case of a breach in

the outer glove.

Eye & Face Protection
Safety glasses with side

shields and a face shield.

Prevents eye contact with

airborne particles or splashes.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Protects against inhalation of

the powdered compound,

which can cause systemic

effects.

Body Protection
A dedicated, disposable lab

coat or coveralls.

Prevents contamination of

personal clothing.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Protects against spills and

contamination of personal

footwear.

Operational Plan for Handling
A systematic workflow is essential for minimizing exposure and ensuring safety during the

handling of potent compounds like Bmy 42393.

Workflow for Safe Handling of Bmy 42393

Preparation Phase Handling Phase Post-Handling Phase

Designate Handling Area
(Fume Hood or Glove Box)

Gather All Necessary
Materials and PPE

Prepare Labeled
Waste Containers Don PPE in Correct OrderProceed to Handling Weigh and Transfer Compound

(Minimize Dust)
Prepare Solution

(Add Solvent to Solid)
Decontaminate Surfaces

and Equipment
Proceed to Post-Handling Doff PPE and Dispose

in Designated Waste Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of potent pharmaceutical compounds.
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Experimental Protocols
General Protocol for Preparation of a Stock Solution

Preparation: Designate a well-ventilated chemical fume hood for the procedure. Ensure the

work surface is clean and decontaminated. Prepare all necessary materials, including the

Bmy 42393 powder, appropriate solvent (e.g., DMSO), volumetric flasks, and pipettes.

Donning PPE: Put on all required personal protective equipment as outlined in the PPE

table.

Weighing: Carefully weigh the desired amount of Bmy 42393 powder using an analytical

balance within the fume hood. Use a weigh boat or paper to avoid contamination of the

balance.

Transfer: Gently transfer the weighed powder into a volumetric flask.

Dissolving: Add a small amount of the solvent to the flask and gently swirl to dissolve the

powder. Once dissolved, add the solvent to the final volume mark.

Labeling and Storage: Clearly label the stock solution with the compound name,

concentration, solvent, date, and your initials. Store the solution under the recommended

conditions, typically protected from light and at a low temperature.

Decontamination and Waste Disposal: Decontaminate all surfaces and equipment used.

Dispose of all contaminated materials, including gloves, weigh boats, and pipette tips, in the

designated hazardous waste container.

Signaling Pathway
Bmy 42393 is a prostacyclin partial agonist. It stimulates platelet adenylate cyclase activity,

leading to an elevation of cAMP levels. This increase in cAMP activates cAMP-dependent

protein kinase, which ultimately inhibits platelet aggregation.

Simplified Signaling Pathway of Bmy 42393
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Bmy 42393 Prostacyclin ReceptorBinds to Adenylate CyclaseActivates cAMP IncreaseCatalyzes ATP to
cAMP-Dependent

Protein Kinase (PKA)
Activation

Inhibition of
Platelet Aggregation

Click to download full resolution via product page

Caption: Simplified signaling pathway of Bmy 42393 as a prostacyclin agonist.

Disposal Plan
Proper disposal of Bmy 42393 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation and Disposal

Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, and puncture-

resistant container for

hazardous chemical waste.

Collect all contaminated solids

(e.g., gloves, weigh paper,

pipette tips). The container

should be clearly labeled as

"Hazardous Waste" with the

chemical name.

Liquid Waste

Labeled, sealed, and

chemically compatible

container for hazardous liquid

waste.

Collect all unused solutions

and solvent rinses. Do not mix

with incompatible waste

streams.

Sharps Waste
Labeled, puncture-proof

sharps container.

Dispose of any contaminated

needles or other sharps in a

designated sharps container.

General Disposal Guidelines

Never dispose of Bmy 42393 down the drain or in the regular trash.
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All waste must be disposed of through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for hazardous waste disposal.

Maintain a log of all waste generated and disposed of.

By adhering to these safety and logistical guidelines, you can ensure a safe and productive

research environment when working with Bmy 42393. Always consult your institution's safety

officer for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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